Cas no 2060040-34-6 (1-Piperidineacetic acid, 4-(4-carboxyphenyl)-2-oxo-, 1-methyl ester)

• Product Name: 1-Piperidineacetic acid, 4-(4-carboxyphenyl)-2-oxo-, 1-methyl ester
• CAS No: 2060040-34-6
• MF: C₁₅H₁₇NO₅
• MW: 291.299184560776
• MDL: MFCD30501028
• CID: 5183333
• PubChem ID: 137703647
• Update Time: 2025-10-06

1-Piperidineacetic acid, 4-(4-carboxyphenyl)-2-oxo-, 1-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineacetic acid, 4-(4-carboxyphenyl)-2-oxo-, 1-methyl ester

• MDL： MFCD30501028
• Inchi： 1S/C15H17NO5/c1-21-14(18)9-16-7-6-12(8-13(16)17)10-2-4-11(5-3-10)15(19)20/h2-5,12H,6-9H2,1H3,(H,19,20)
• InChI Key： SILKWUFHBFFWEJ-UHFFFAOYSA-N
• SMILES： N1(CC(OC)=O)CCC(C2=CC=C(C(O)=O)C=C2)CC1=O

Additional information on 1-Piperidineacetic acid, 4-(4-carboxyphenyl)-2-oxo-, 1-methyl ester

Comprehensive Overview of 1-Piperidineacetic acid, 4-(4-carboxyphenyl)-2-oxo-, 1-methyl ester (CAS No. 2060040-34-6)

1-Piperidineacetic acid, 4-(4-carboxyphenyl)-2-oxo-, 1-methyl ester (CAS No. 2060040-34-6) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and carboxylic acid functional groups, has garnered attention for its structural versatility and potential applications in drug discovery. The presence of both 4-carboxyphenyl and 2-oxo moieties makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of targeted therapies.

In recent years, the demand for piperidine derivatives has surged due to their role in modulating biological pathways. Researchers are particularly interested in 1-Piperidineacetic acid derivatives for their potential to enhance drug bioavailability and selectivity. The methyl ester group in this compound further improves its solubility, making it a preferred choice for formulation studies. As the pharmaceutical industry shifts toward personalized medicine, compounds like CAS 2060040-34-6 are becoming increasingly relevant.

One of the most frequently asked questions in scientific forums is: "What are the synthetic routes for 1-Piperidineacetic acid, 4-(4-carboxyphenyl)-2-oxo-, 1-methyl ester?" This compound is typically synthesized through multi-step organic reactions, including esterification and condensation, with careful control of reaction conditions to ensure high yield and purity. Its carboxyphenyl group allows for further functionalization, enabling researchers to tailor its properties for specific applications.

The compound's relevance extends to AI-driven drug discovery, a trending topic in 2024. Machine learning models are being trained to predict the bioactivity of piperidine-based compounds, and CAS 2060040-34-6 is often included in these datasets due to its structural complexity. Additionally, its potential as a building block for peptidomimetics aligns with the growing interest in peptide therapeutics, a field projected to dominate the biopharmaceutical market in the coming decade.

From an SEO perspective, keywords like "piperidineacetic acid synthesis", "4-carboxyphenyl derivatives", and "methyl ester applications in pharma" are highly searched, reflecting the compound's interdisciplinary appeal. Its stability under physiological conditions also makes it a candidate for prodrug development, another hot topic in medicinal chemistry. As research continues, 1-Piperidineacetic acid, 4-(4-carboxyphenyl)-2-oxo-, 1-methyl ester is poised to play a pivotal role in advancing therapeutic innovations.